![molecular formula C12H14N4O3 B3055531 [1-(6-nitro-1H-benzimidazol-2-yl)pyrrolidin-2-yl]methanol CAS No. 652979-71-0](/img/structure/B3055531.png)
[1-(6-nitro-1H-benzimidazol-2-yl)pyrrolidin-2-yl]methanol
Overview
Description
Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole . It is a common motif in many pharmaceuticals and therapeutic drugs due to its broad range of chemical and biological properties .
Synthesis Analysis
The synthesis of benzimidazole derivatives involves various methods, including the reaction of o-phenylenediamine with carboxylic acids, aldehydes, and nitriles . The specific synthesis process for[1-(6-nitro-1H-benzimidazol-2-yl)pyrrolidin-2-yl]methanol is not available in the sources I found. Molecular Structure Analysis
The molecular structure of benzimidazole consists of a fused ring structure, which includes a benzene ring and an imidazole ring . The specific molecular structure of[1-(6-nitro-1H-benzimidazol-2-yl)pyrrolidin-2-yl]methanol is not available in the sources I found. Chemical Reactions Analysis
Benzimidazole and its derivatives are known to undergo a variety of chemical reactions, often serving as a precursor to various drugs . The specific chemical reactions involving[1-(6-nitro-1H-benzimidazol-2-yl)pyrrolidin-2-yl]methanol are not available in the sources I found. Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents . The specific physical and chemical properties of[1-(6-nitro-1H-benzimidazol-2-yl)pyrrolidin-2-yl]methanol are not available in the sources I found.
Mechanism of Action
Future Directions
The future directions in the research and development of benzimidazole derivatives are likely to be influenced by their therapeutic potential and the need for new drugs . The specific future directions for [1-(6-nitro-1H-benzimidazol-2-yl)pyrrolidin-2-yl]methanol are not available in the sources I found.
properties
IUPAC Name |
[1-(6-nitro-1H-benzimidazol-2-yl)pyrrolidin-2-yl]methanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O3/c17-7-9-2-1-5-15(9)12-13-10-4-3-8(16(18)19)6-11(10)14-12/h3-4,6,9,17H,1-2,5,7H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRJZFMOWPZDMCU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C2=NC3=C(N2)C=C(C=C3)[N+](=O)[O-])CO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00630361 |
Source
|
| Record name | [1-(6-Nitro-1H-benzimidazol-2-yl)pyrrolidin-2-yl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00630361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(6-nitro-1H-benzimidazol-2-yl)pyrrolidin-2-yl]methanol | |
CAS RN |
652979-71-0 |
Source
|
| Record name | [1-(6-Nitro-1H-benzimidazol-2-yl)pyrrolidin-2-yl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00630361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 2-oxo-2-[(1,3,5-trimethylpyrazol-4-yl)amino]acetate](/img/structure/B3055455.png)
